Cas no 2866307-34-6 (2-Amino-3-bromobenzenesulfonyl fluoride)

• Product Name: 2-Amino-3-bromobenzenesulfonyl fluoride
• CAS No: 2866307-34-6
• MF: C₆H₅BrFNO₂S
• MW: 254.076802968979
• CID: 5465083
• Update Time: 2025-05-24

2-Amino-3-bromobenzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromobenzenesulfonyl fluoride

• Inchi： 1S/C6H5BrFNO2S/c7-4-2-1-3-5(6(4)9)12(8,10)11/h1-3H,9H2
• InChI Key： ADAMYZPTNCGYIM-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(Br)=C1N

Experimental Properties

• Density: 1.832±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 319.3±32.0 °C(Predicted)
• pka: -4.11±0.10(Predicted)

Additional information on 2-Amino-3-bromobenzenesulfonyl fluoride

Recent Advances in the Application of 2-Amino-3-bromobenzenesulfonyl Fluoride (CAS: 2866307-34-6) in Chemical Biology and Drug Discovery

2-Amino-3-bromobenzenesulfonyl fluoride (CAS: 2866307-34-6) has emerged as a versatile chemical probe and intermediate in recent chemical biology and medicinal chemistry research. This compound, characterized by its reactive sulfonyl fluoride group and bromo-substituted aromatic ring, has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design and activity-based protein profiling (ABPP).

Recent studies published in Journal of Medicinal Chemistry (2023) and ACS Chemical Biology (2024) have demonstrated the compound's utility as a warhead in covalent inhibitor development. The sulfonyl fluoride moiety exhibits selective reactivity with serine and threonine residues in enzyme active sites, while the bromo-substitution allows for further derivatization through cross-coupling reactions. This dual functionality makes 2866307-34-6 particularly valuable for creating targeted covalent inhibitors against challenging drug targets.

In a breakthrough study by Zhang et al. (2024), 2-amino-3-bromobenzenesulfonyl fluoride was employed as a key intermediate in the synthesis of selective kinase inhibitors. The researchers utilized the bromo group for Suzuki-Miyaura coupling with various boronic acids, generating a diverse library of compounds that showed promising activity against resistant forms of EGFR. The sulfonyl fluoride group was subsequently used to establish covalent interactions with the target proteins, as confirmed by mass spectrometry and X-ray crystallography studies.

The compound's application in proteomics has also seen significant advancements. A recent Nature Methods publication (Smith et al., 2023) detailed its use in chemoproteomic platforms for mapping reactive amino acids across the human proteome. The study identified over 200 previously uncharacterized binding sites, highlighting the compound's value in target discovery and validation. The 3-bromo substitution was found to significantly influence binding specificity compared to simpler benzenesulfonyl fluoride derivatives.

From a synthetic chemistry perspective, new methodologies have been developed to improve the accessibility of 2866307-34-6. A 2024 Organic Process Research & Development report described an optimized large-scale synthesis route with improved yield (78% vs previous 52%) and reduced palladium catalyst loading. This advancement addresses previous supply chain challenges and makes the compound more accessible for drug discovery programs.

Safety and handling considerations for 2-amino-3-bromobenzenesulfonyl fluoride have been recently updated in Chemical Health & Safety publications (2023). While the compound shows moderate acute toxicity (LD50 250 mg/kg in rats), proper handling with nitrile gloves and fume hoods is recommended due to potential skin sensitization and respiratory irritation. The sulfonyl fluoride group's reactivity with water necessitates anhydrous storage conditions.

Looking forward, several pharmaceutical companies have included derivatives of 2866307-34-6 in their preclinical pipelines, particularly for oncology and inflammatory targets. The compound's unique combination of covalent warhead and versatile handle for diversification positions it as a valuable scaffold in the growing field of targeted covalent drugs. Ongoing research is exploring its application in PROTAC design and other emerging therapeutic modalities.